Cas no 1235229-12-5 (1-(2-chlorophenyl)-N-cyclopropyl-N-(thiophen-3-yl)methylmethanesulfonamide)

• Product Name: 1-(2-chlorophenyl)-N-cyclopropyl-N-(thiophen-3-yl)methylmethanesulfonamide
• CAS No: 1235229-12-5
• MF: C₁₅H₁₆ClNO₂S₂
• MW: 341.876040458679
• CID: 6511832
• Update Time: 2025-05-26

1-(2-chlorophenyl)-N-cyclopropyl-N-(thiophen-3-yl)methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-N-cyclopropyl-N-(thiophen-3-yl)methylmethanesulfonamide
• 1-(2-chlorophenyl)-N-cyclopropyl-N-(thiophen-3-ylmethyl)methanesulfonamide
• Benzenemethanesulfonamide, 2-chloro-N-cyclopropyl-N-(3-thienylmethyl)-

• Inchi： 1S/C15H16ClNO2S2/c16-15-4-2-1-3-13(15)11-21(18,19)17(14-5-6-14)9-12-7-8-20-10-12/h1-4,7-8,10,14H,5-6,9,11H2
• InChI Key： YTJHLTPETLEZIY-UHFFFAOYSA-N
• SMILES： C1(CS(N(C2CC2)CC2C=CSC=2)(=O)=O)=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2-chlorophenyl)-N-cyclopropyl-N-(thiophen-3-yl)methylmethanesulfonamide

Comprehensive Analysis of 1-(2-chlorophenyl)-N-cyclopropyl-N-(thiophen-3-yl)methylmethanesulfonamide (CAS No. 1235229-12-5)

The compound 1-(2-chlorophenyl)-N-cyclopropyl-N-(thiophen-3-yl)methylmethanesulfonamide (CAS No. 1235229-12-5) is a sulfonamide derivative with a unique molecular structure combining a chlorophenyl group, a cyclopropyl ring, and a thiophene moiety. This structural complexity makes it a subject of interest in pharmaceutical and agrochemical research. The presence of both sulfonamide and thiophene functional groups suggests potential applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation. Researchers are increasingly exploring such compounds due to their versatility in medicinal chemistry.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in developing new therapeutics. The CAS No. 1235229-12-5 compound stands out due to its hybrid structure, which may offer improved pharmacokinetic properties. For instance, the cyclopropyl group is known to enhance metabolic stability, while the thiophene ring can contribute to binding affinity. These features align with current trends in small-molecule drug design, where researchers prioritize compounds with balanced lipophilicity and bioavailability.

The synthesis of 1-(2-chlorophenyl)-N-cyclopropyl-N-(thiophen-3-yl)methylmethanesulfonamide involves multi-step organic reactions, including sulfonylation and N-alkylation. Optimizing these processes is critical for scaling up production, a topic frequently searched in academic and industrial forums. Additionally, the compound's chlorophenyl moiety has sparked discussions about its potential as a bioisostere for other aromatic systems, a concept widely explored in medicinal chemistry optimization.

From an analytical perspective, characterizing CAS No. 1235229-12-5 requires advanced techniques like HPLC-MS and NMR spectroscopy. These methods are essential for verifying purity and structure, especially given the compound's potential use in high-throughput screening assays. Recent publications highlight the growing importance of structure-activity relationship (SAR) studies for sulfonamides, further emphasizing the relevance of this compound in modern research.

Environmental and regulatory considerations also play a role in the study of 1-(2-chlorophenyl)-N-cyclopropyl-N-(thiophen-3-yl)methylmethanesulfonamide. While not classified as hazardous, its degradation products and ecotoxicological profile are under scrutiny, reflecting broader concerns about green chemistry and sustainable synthesis. These topics resonate with researchers seeking eco-friendly alternatives in chemical development.

In conclusion, CAS No. 1235229-12-5 represents a compelling case study in the intersection of structural diversity and pharmacological potential. Its design principles and applications align with key industry trends, making it a valuable subject for further investigation in both academic and industrial settings.